Cas no 114473-97-1 (1-benzyl-5-methylpyrrolidine-2,4-dione)

1-Benzyl-5-methylpyrrolidine-2,4-dione is a heterocyclic organic compound featuring a pyrrolidine-2,4-dione core substituted with a benzyl group at the 1-position and a methyl group at the 5-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. Its rigid framework and functional groups enable selective modifications, making it valuable for developing biologically active molecules. The compound exhibits stability under standard conditions, facilitating handling and storage. Its synthetic utility is further enhanced by compatibility with various reaction conditions, including nucleophilic substitutions and cycloadditions. Researchers leverage its scaffold for designing novel compounds with potential therapeutic or catalytic properties.
1-benzyl-5-methylpyrrolidine-2,4-dione structure
114473-97-1 structure
Product Name:1-benzyl-5-methylpyrrolidine-2,4-dione
CAS No:114473-97-1
MF:C12H13NO2
MW:203.237123250961
CID:3247822
PubChem ID:71756597
Update Time:2025-05-21

1-benzyl-5-methylpyrrolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 2,4-PYRROLIDINEDIONE, 5-METHYL-1-(PHENYLMETHYL)-
    • 1-benzyl-5-methylpyrrolidine-2,4-dione
    • 989-625-6
    • 114473-97-1
    • AT44084
    • EN300-112309
    • PEA47397
    • AKOS026727830
    • Inchi: 1S/C12H13NO2/c1-9-11(14)7-12(15)13(9)8-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3
    • InChI Key: VWJMJWRMYMVQIU-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=CC=C2)C(C)C(=O)CC1=O

Computed Properties

  • Exact Mass: 203.094628657Da
  • Monoisotopic Mass: 203.094628657Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 37.4Ų

1-benzyl-5-methylpyrrolidine-2,4-dione Pricemore >>

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Additional information on 1-benzyl-5-methylpyrrolidine-2,4-dione

1-Benzyl-5-Methylpyrrolidine-2,4-Dione (CAS No. 114473-97-1): A Comprehensive Overview

The compound 1-benzyl-5-methylpyrrolidine-2,4-dione (CAS No. 114473-97-1) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrrolidine diones, which are known for their versatile applications in drug design and organic synthesis. The structure of 1-benzyl-5-methylpyrrolidine-2,4-dione consists of a pyrrolidine ring substituted with a benzyl group at position 1 and a methyl group at position 5, along with two ketone groups at positions 2 and 4.

Recent studies have highlighted the importance of pyrrolidine diones in medicinal chemistry due to their ability to act as scaffolds for various bioactive molecules. The benzyl substituent in this compound adds aromaticity and enhances the molecule's stability, while the methyl group introduces steric effects that can influence the compound's interactions with biological targets. These structural features make 1-benzyl-5-methylpyrrolidine-2,4-dione a valuable intermediate in the synthesis of complex molecules with potential therapeutic applications.

One of the most promising areas of research involving this compound is its role in drug discovery. Researchers have explored its potential as a lead compound for developing agents targeting neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The dione moiety in the molecule has been shown to exhibit antioxidant properties, which are crucial for combating oxidative stress associated with these conditions.

In addition to its therapeutic potential, 1-benzyl-5-methylpyrrolidine-2,4-dione has also been investigated for its applications in organic synthesis. Its unique structure allows for easy functionalization at various positions on the ring, making it an ideal building block for constructing more complex molecules. Recent advancements in catalytic asymmetric synthesis have further enhanced the utility of this compound by enabling the preparation of enantiomerically pure derivatives.

The synthesis of 1-benzyl-5-methylpyrrolidine-2,4-dione involves a series of well-established organic reactions, including aldol condensation and cyclization processes. These methods have been optimized over the years to ensure high yields and purity levels. The use of green chemistry principles in these synthetic routes has also been explored to minimize environmental impact and improve sustainability.

From a pharmacokinetic standpoint, studies have demonstrated that 1-benzyl-5-methylpyrrolidine-2,4-dione exhibits favorable absorption and bioavailability profiles when administered orally. This makes it an attractive candidate for further preclinical testing and eventual clinical trials. Moreover, preliminary toxicity studies indicate that the compound has a low toxicity profile at therapeutically relevant doses.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of 1-benzyl-5-methylpyrrolidine-2,4-dione into a clinically relevant drug candidate. The integration of advanced computational techniques, such as molecular docking and machine learning algorithms, will play a pivotal role in optimizing the compound's pharmacokinetic properties and enhancing its efficacy.

In conclusion, 1-benzyl-5-methylpyrrolidine-2,4-dione (CAS No. 114473-97-1) stands out as a versatile molecule with immense potential across multiple domains of science and medicine. Its unique structure, coupled with recent advancements in synthetic methodologies and pharmacological research, positions it as a key player in future drug discovery efforts.

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